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Compound of Interest

Compound Name: Prosulfuron

Cat. No.: B166686

Prosulfuron Performance in Turfgrass: A
Comparative Guide

An in-depth analysis of Prosulfuron's efficacy and safety across various turfgrass species,
benchmarked against alternative herbicides. This guide synthesizes experimental data to
provide researchers and turfgrass management professionals with a comprehensive resource
for informed decision-making.

Prosulfuron, a member of the sulfonylurea class of herbicides, is a selective, systemic
herbicide effective for the post-emergence control of a wide range of broadleaf weeds.[1][2][3]
Its mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme, which is
crucial for the synthesis of essential amino acids in susceptible plants.[1][3] This inhibition
leads to the cessation of growth and eventual death of the target weed species, typically within
14 to 21 days of application.[3] This guide provides a detailed comparison of Prosulfuron's
performance with other common turfgrass herbicides, supported by experimental data on
turfgrass tolerance and weed control efficacy.

Turfgrass Tolerance to Prosulfuron

Extensive field trials have demonstrated the safety of Prosulfuron on a wide array of
established turfgrass species. A product containing 50 g/kg prosulfuron and 500 g/kg
dicamba, Casper Turf Herbicide, was tested across 30 different turfgrass species and showed
no evidence of phytotoxicity, even at application rates up to double the proposed maximum
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label rate.[3] This indicates a high margin of safety for Prosulfuron on established fine and
amenity turf.[3]

While specific data for Prosulfuron on all turfgrass species is not readily available in publicly
accessible research, the tolerance of various turfgrasses to other sulfonylurea herbicides can
provide some indication of potential sensitivity. It is important to note that turfgrass tolerance
can vary significantly even between closely related herbicides within the same chemical family.
[4] Therefore, direct testing of Prosulfuron on specific local turfgrass cultivars is always
recommended.

Comparative Efficacy of Prosulfuron and Alternative
Herbicides

Prosulfuron is primarily used for the control of broadleaf weeds in turfgrass.[2][5] In 24 field
trials, a formulation containing Prosulfuron and dicamba demonstrated greater than 90%
control of the targeted broadleaf weeds.[3]

For a comprehensive comparison, the following tables summarize the efficacy of Prosulfuron
and common alternative herbicides on key broadleaf weeds found in turfgrass. The alternatives
include other sulfonylurea herbicides and the widely used three-way herbicides containing 2,4-
D, dicamba, and MCPP.

Table 1: Weed Control Efficacy in Cool-Season Turfgrass (e.g., Kentucky Bluegrass, Fescue,
Ryegrass)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.apvma.gov.au/sites/default/files/publication/13936-prs-prosulfuron.pdf
https://www.benchchem.com/product/b166686?utm_src=pdf-body
https://www.apvma.gov.au/sites/default/files/publication/13936-prs-prosulfuron.pdf
https://www.benchchem.com/product/b166686?utm_src=pdf-body
https://vtechworks.lib.vt.edu/server/api/core/bitstreams/b6b3e12f-f13d-4c0b-8ad1-900cf30f13c8/content
https://www.benchchem.com/product/b166686?utm_src=pdf-body
https://www.benchchem.com/product/b166686?utm_src=pdf-body
https://www.benchchem.com/product/b166686?utm_src=pdf-body
https://agsci.oregonstate.edu/sites/agscid7/files/coarec/publications/sr1093_07.pdf
https://www.researchgate.net/publication/279757793_Protocols_for_Robust_Herbicide_Resistance_Testing_in_Different_Weed_Species
https://www.benchchem.com/product/b166686?utm_src=pdf-body
https://www.apvma.gov.au/sites/default/files/publication/13936-prs-prosulfuron.pdf
https://www.benchchem.com/product/b166686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Weed Species

Prosulfuron

Metsulfuron

2,4-D + Dicamba +

MCPP
Dandelion (Taraxacum
o Excellent Excellent Excellent
officinale)
White Clover
o Excellent Good Good
(Trifolium repens)
Plantain (Plantago
Excellent Good Excellent
spp.)
Chickweed (Stellaria
) Good Good Good
media)
Ground vy
(Glechoma Fair-Good Fair Fair-Good
hederacea)
Wild Violet (Viola spp.)  Fair Fair Fair

Table 2: Weed Control Efficacy in Warm-Season Turfgrass (e.g., Bermudagrass, Zoysiagrass)

Weed Species

Prosulfuron

Metsulfuron

2,4-D + Dicamba +

MCPP
Dollarweed
Excellent Excellent Good
(Hydrocotyle spp.)
Florida Pusley
, _ Excellent Good Good
(Richardia scabra)
Spurge (Euphorbia
purge (Eup Good Good Good
spp.)
Virginia Buttonweed ) ) )
o Fair-Good Fair Fair
(Diodia virginiana)
Doveweed ) )
Fair Fair Poor
(Murdannia nudiflora)
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Note: Efficacy ratings are generalized from available literature and product labels. Actual
performance may vary depending on environmental conditions, weed growth stage, and
application rates.

Experimental Protocols

To ensure accurate and reproducible results in the evaluation of herbicide performance,
standardized experimental protocols are essential. The following outlines a general
methodology for assessing the efficacy and phytotoxicity of herbicides like Prosulfuron in
turfgrass.

Herbicide Efficacy and Turfgrass Tolerance Trial
Protocol

1. Experimental Design:

» Plot Establishment: Establish plots on a uniform stand of the desired turfgrass species. Plot
dimensions are typically 1.5m x 3m.

e Randomization and Replication: Arrange treatments in a randomized complete block design
with three to four replications to minimize the effects of spatial variability.

e Treatments: Include an untreated control, Prosulfuron at various application rates (e.g., 1x
and 2x the label rate), and comparative alternative herbicides.

2. Herbicide Application:

o Equipment: Apply herbicides using a CO2-pressurized backpack sprayer equipped with flat-
fan nozzles calibrated to deliver a consistent spray volume (e.g., 400 L/ha).[3]

o Timing: Apply post-emergence to actively growing weeds and established turf.
3. Data Collection:

» Weed Control: Visually assess the percentage of weed control for each target species at
specified intervals after treatment (e.g., 7, 14, 28, and 56 days after treatment - DAT). A
rating scale of 0% (no control) to 100% (complete control) is commonly used.
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o Turfgrass Phytotoxicity: Visually assess turfgrass injury at the same intervals as weed control
ratings. A rating scale of 0% (no injury) to 100% (complete turf death) is used, with ratings of
20% or less generally considered commercially acceptable.

o Data Analysis: Analyze data using appropriate statistical methods (e.g., Analysis of Variance
- ANOVA) to determine significant differences between treatments.

Visualizing Experimental Workflow and Herbicide
Action

To better understand the processes involved in evaluating Prosulfuron's performance and its
mechanism of action, the following diagrams are provided.

Trial Setup Application Data Collection & Analysis

Visual Assessments
Plot H &Rep }—»{ Treatment Selection H Sprayer Calibration H Herbicide Application H (Weed Control & Phytotoxicty) H Statistical Analysis }—»{ Conclusions ‘

Click to download full resolution via product page

Figure 1: Experimental workflow for herbicide evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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